Cas no 874800-58-5 (5-(3,5-Difluorophenyl)isoxazole)

• Product Name: 5-(3,5-Difluorophenyl)isoxazole
• CAS No: 874800-58-5
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD05664750
• CID: 709741
• PubChem ID: 40427472
• Update Time: 2025-04-19

5-(3,5-Difluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(3,5-difluorophenyl)-
• 5-(3,5-Difluorophenyl)isoxazole
• 5-(3,5-difluorophenyl)-1,2-oxazole
• Isoxazole,5-(3,5-difluorophenyl)
• PC7829
• SCHEMBL20507139
• DTXSID20654281
• PS-6845
• AKOS005257612
• CS-0456797
• A842236
• 5-(3,5-difluorophenyl)isoxazole, AldrichCPR
• 874800-58-5
• MFCD05664750

• MDL： MFCD05664750
• Inchi： 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9-1-2-12-13-9/h1-5H
• InChI Key： CWLVCYQXHDKTOW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1=CC=NO1)F

Computed Properties

• Exact Mass: 181.03400
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 75-79℃
• PSA: 26.03000
• LogP: 2.61980

5-(3,5-Difluorophenyl)isoxazole Security Information

• Hazard Statement： Irritant/Flammable
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes